Acanthothamine
Acanthothamine
Brand Name:
Vulcanchem
CAS No.:
107651-98-9
VCID:
VC0025301
InChI:
InChI=1S/C34H43NO16/c1-14-15(2)29(42)50-27-24(47-17(4)37)28(49-19(6)39)33(13-45-16(3)36)26(48-18(5)38)23(40)21-25(41)34(33,32(27,8)44)51-31(21,7)12-46-30(43)20-10-9-11-35-22(14)20/h9-11,14-15,21,23-28,40-41,44H,12-13H2,1-8H3/t14-,15-,21-,23-,24?,25+,26+,27-,28-,31+,32-,33+,34-/m0/s1
SMILES:
CC1C(C(=O)OC2C(C(C3(C(C(C4C(C3(C2(C)O)OC4(COC(=O)C5=C1N=CC=C5)C)O)O)OC(=O)C)COC(=O)C)OC(=O)C)OC(=O)C)C
Molecular Formula:
C34H43NO16
Molecular Weight:
721.709
Acanthothamine
CAS No.: 107651-98-9
Main Products
VCID: VC0025301
Molecular Formula: C34H43NO16
Molecular Weight: 721.709
| CAS No. | 107651-98-9 |
|---|---|
| Product Name | Acanthothamine |
| Molecular Formula | C34H43NO16 |
| Molecular Weight | 721.709 |
| Standard InChI | InChI=1S/C34H43NO16/c1-14-15(2)29(42)50-27-24(47-17(4)37)28(49-19(6)39)33(13-45-16(3)36)26(48-18(5)38)23(40)21-25(41)34(33,32(27,8)44)51-31(21,7)12-46-30(43)20-10-9-11-35-22(14)20/h9-11,14-15,21,23-28,40-41,44H,12-13H2,1-8H3/t14-,15-,21-,23-,24?,25+,26+,27-,28-,31+,32-,33+,34-/m0/s1 |
| Standard InChIKey | XXXXUOXJKJTNHS-IOPKGWACSA-N |
| SMILES | CC1C(C(=O)OC2C(C(C3(C(C(C4C(C3(C2(C)O)OC4(COC(=O)C5=C1N=CC=C5)C)O)O)OC(=O)C)COC(=O)C)OC(=O)C)OC(=O)C)C |
| Last Modified | Aug 20 2021 |
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